N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-14(2)21(25)24-19-12-11-16(13-20(19)27-3)23-22(26)18-10-6-8-15-7-4-5-9-17(15)18/h4-14H,1-3H3,(H,23,26)(H,24,25)
• InChI Key: XYTJZLPZCVWAKH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=CC3=CC=CC=C32)OC

Description

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide, also known as IB-MECA, is a synthetic adenosine A3 receptor agonist. It has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide exerts its biological effects by binding to and activating the adenosine A3 receptor, a G protein-coupled receptor that is expressed on various cell types, including cancer cells, immune cells, and endothelial cells. Activation of the adenosine A3 receptor by N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide leads to the activation of several signaling pathways, including the cAMP/PKA pathway, the MAPK pathway, and the PI3K/Akt pathway. These signaling pathways regulate various cellular processes, including cell proliferation, apoptosis, inflammation, and immune function.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to have several biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, reduction of inflammation, and modulation of immune function. Studies have shown that N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide can inhibit the growth of various cancer cell types, including breast cancer, lung cancer, and prostate cancer. In addition, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade. Moreover, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to modulate immune function by regulating the function of immune cells, including T cells, B cells, and dendritic cells.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide can be easily synthesized and purified using standard techniques, and its purity and yield can be optimized through various techniques. Moreover, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is stable under various conditions and can be stored for long periods without degradation. Furthermore, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is soluble in water and organic solvents, which makes it suitable for various experimental applications, including cell culture, animal studies, and biochemical assays. However, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has some limitations for lab experiments, including its potential toxicity and off-target effects. N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide can be toxic to cells at high concentrations, and its off-target effects on other adenosine receptors and signaling pathways need to be carefully evaluated.

Future Directions

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has several potential future directions for research, including its therapeutic applications in various diseases, its mechanism of action, and its optimization for experimental applications. Studies are needed to further evaluate the therapeutic potential of N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide in various diseases, including cancer, inflammation, and autoimmune disorders. Moreover, studies are needed to elucidate the mechanism of action of N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide at the molecular and cellular levels, including its downstream signaling pathways and target genes. Furthermore, studies are needed to optimize the experimental applications of N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide, including its formulation, delivery, and toxicity evaluation.

Synthesis Methods

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is synthesized by reacting 4-amino-3-methoxybenzoic acid with isobutyryl chloride to form 4-(isobutyrylamino)-3-methoxybenzoic acid. The acid is then coupled with 1-naphthylamine to form N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide. The synthesis method of N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been reported in several studies, and the purity and yield of the compound have been optimized through various techniques, including recrystallization and column chromatography.

Scientific Research Applications

N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. Studies have shown that N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide can inhibit the growth of cancer cells, induce apoptosis, and sensitize cancer cells to chemotherapy. In addition, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Moreover, N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to have immunomodulatory effects by regulating the function of immune cells, including T cells, B cells, and dendritic cells.